5-ethyl-6,7-dihydro-1-benzothiophen-4(5H)-one

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 5-ethyl-6,7-dihydro-5H-1-benzothiophen-4-one
• InChI: InChI=1S/C10H12OS/c1-2-7-3-4-9-8(10(7)11)5-6-12-9/h5-7H,2-4H2,1H3
• InChI Key: CXCZXWGFBFTZCL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1=O)C=CS2

Description

5-ethyl-6,7-dihydro-1-benzothiophen-4(5H)-one is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following the procedure for the preparation of 5-methyl-6,7-dihydro-1-benzothiophen-4(5H)-one but substituting iodoethane and making non-critical variations provided the title compound as a oil: 1H NMR (300 MHz, CDCl3) δ) 7.40, 7.07, 3.18-2.96, 2.43-2.27, 2.09-1.94, 1.59, 1.02. HRMS (FAB) calcd for C10H12OS+H 181.0687, found 181.0684. Anal. Calcd for C10H12OS: C, 66.63; H, 6.71. Found: C, 66.50; H, 6.75.